Cas no 69362-52-3 (Cyclohexanone, 2-methyl-6-(2-methyl-1-oxopropyl)-)

• Product Name: Cyclohexanone, 2-methyl-6-(2-methyl-1-oxopropyl)-
• CAS No: 69362-52-3
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 391885
• PubChem ID: 15122484
• Update Time: 2025-04-19

Cyclohexanone, 2-methyl-6-(2-methyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-methyl-6-(2-methyl-1-oxopropyl)-
• 2-methyl-6-(2-methylpropanoyl)cyclohexan-1-one
• DTXSID90568563
• 69362-52-3

• Inchi： 1S/C11H18O2/c1-7(2)10(12)9-6-4-5-8(3)11(9)13/h7-9H,4-6H2,1-3H3
• InChI Key： QGVSLFRJAZYFHP-UHFFFAOYSA-N
• SMILES： O=C1C(C)CCCC1C(C(C)C)=O

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14